N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine

• IUPAC Name: N-cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C9H9N3S/c1-2-6(1)11-9-12-7-5-10-4-3-8(7)13-9/h3-6H,1-2H2,(H,11,12)
• InChI Key: SSUKAZAEIJQCNT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=NC3=C(S2)C=CN=C3
• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol

Description

N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine is not fully understood. However, it has been suggested that this compound may act by inhibiting enzymes involved in various cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been found to have antiviral activity against certain viruses, such as herpes simplex virus and human immunodeficiency virus. In addition, N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine has been found to have anticancer activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. However, this compound has some limitations, such as its poor solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine. One possible direction is to investigate its potential applications in the treatment of various diseases, such as cancer and viral infections. Another direction is to study its mechanism of action in more detail to better understand its effects on cellular processes. Additionally, further research could be conducted to improve the synthesis methods for this compound and to develop new derivatives with improved properties.

Synthesis Methods

N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine has been synthesized using various methods, including one-pot synthesis and Suzuki-Miyaura coupling. One-pot synthesis involves the reaction of 2-aminopyridine, cyclopropylamine, and carbon disulfide in the presence of a base and a catalyst. Suzuki-Miyaura coupling involves the reaction of 2-bromo-5-chlorothiazole with cyclopropylboronic acid in the presence of a palladium catalyst.

Scientific Research Applications

N-Cyclopropyl-[1,3]thiazolo[4,5-c]pyridin-2-amine has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been found to possess antimicrobial, antiviral, and anticancer properties.